Cas no 2137738-50-0 (1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine
• CAS No: 2137738-50-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6264029
• PubChem ID: 165848033
• Update Time: 2025-05-23

1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine
• 2137738-50-0
• EN300-737467

• Inchi： 1S/C8H13N3O/c1-11-8(7(9)4-10-11)6-2-3-12-5-6/h4,6H,2-3,5,9H2,1H3
• InChI Key： HQCBFDPBYZUNLU-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(C=NN2C)N)C1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine (CAS No. 2137738-50-0)

1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine, also known by its CAS number 2137738-50-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and an oxolan (tetrahydrofuran) ring at the 5-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The oxolan ring, in particular, is known to enhance the lipophilicity and metabolic stability of the compound, which can improve its pharmacokinetic profile.

Recent studies have explored the potential therapeutic applications of 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine. One notable area of research is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis. The selective inhibition of COX enzymes by 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are associated with gastrointestinal side effects.

In addition to its anti-inflammatory properties, 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine has shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. These findings suggest that 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amine could be a valuable candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 1-methyl-5-(oxolan-3-yl)-1H-pyrazol-4-amnine has also been investigated in preclinical studies. In vitro assays have shown that it exhibits high potency and selectivity against target enzymes, with minimal cytotoxicity towards normal cells. These results are encouraging and support further evaluation in animal models to assess its efficacy and safety.

Clinical trials are currently underway to evaluate the therapeutic potential of 1-methyl-5-(oxolan-3-y)-1H-pyrazol--amine. Early-phase trials have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These findings are crucial for advancing the compound into later-stage clinical trials, where its efficacy will be rigorously tested in larger patient populations.

The development of new therapeutic agents is a complex process that involves extensive research and testing. The promising results observed with 1-methyl--(oxolan--yl)--pyrazol--amine highlight its potential as a lead compound for drug discovery. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and reduce any potential side effects.

In conclusion, 1-methyl--(oxolan--yl)--pyrazol--amine (CAS No. 2137738--0) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.